Cas no 4195-17-9 (Propanoic acid,2,2-dimethyl-, 4-nitrophenyl ester)
Propanoic acid,2,2-dimethyl-, 4-nitrophenyl ester Properties
Names and Identifiers
-
- Propanoic acid,2,2-dimethyl-, 4-nitrophenyl ester
- (4-nitrophenyl) 2,2-dimethylpropanoate
- 2,2-Dimethylpropanoic acid,4-nitrophenyl ester
- 4-nitrophenyl pivalate
- 4-Nitrophenyl trimethylacetate
- pivalic acid-(4-nitro-phenyl ester)
- Pivalinsaeure-(4-nitro-phenylester)
- p-Nitrophenyl pivalate
- p-nitrophenyl trimethylacetate
- EINECS 224-076-1
- 4-nitrophenyl 2,2-dimethylpropanoate
- QADVJDGFQGNSIF-UHFFFAOYSA-
- NSC 254048
- CHEMBL3272679
- 4-Nitrophenylpivalate
- 1-tert-Butylcarbonyloxy-4-nitrobenzene
- NS00031071
- NSC-254048
- AKOS015913057
- DTXSID10194707
- 4-Nitrophenyl trimethylacetate, 98%
- FT-0619269
- 4-Nitrophenyl pivalate #
- 4195-17-9
- Para-nitrophenyl pivalate
- Propanoic acid, 2,2-dimethyl-, 4-nitrophenyl ester
- 8R87749YB7
- 2,2-Dimethylpropanoic acid, 4-nitrophenyl ester
- InChI=1/C11H13NO4/c1-11(2,3)10(13)16-9-6-4-8(5-7-9)12(14)15/h4-7H,1-3H3
- NSC254048
- SCHEMBL4941164
- TrimethylessigsA currencyure-p-nitrophenylester
- DB-050826
-
- MDL： MFCD00007325
- InChIKey： QADVJDGFQGNSIF-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H13NO4/c1-11(2,3)10(13)16-9-6-4-8(5-7-9)12(14)15/h4-7H,1-3H3
- SMILES： O=[N+](C1C=CC(OC(C(C)(C)C)=O)=CC=1)[O-]
Computed Properties
- Exact Mass: 223.08400
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 223.084
- Heavy Atom Count: 16
- Complexity: 269
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: nothing
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 72.1A^2
Experimental Properties
- LogP: 3.06950
- PSA: 72.12000
- Refractive Index: 1.4960 (estimate)
- Boiling Point: 364.51°C (rough estimate)
- Melting Point: 92-95 °C (lit.)
- Flash Point: 136.5°C
- Color/Form: Light yellow crystalline powder
- Solubility: Not determined
- Density: 1.2446 (rough estimate)
Propanoic acid,2,2-dimethyl-, 4-nitrophenyl ester Security Information
Propanoic acid,2,2-dimethyl-, 4-nitrophenyl ester Customs Data
- HS CODE：2915900090
- Customs Data：
China Customs Code:
2915900090Overview:
2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%
Propanoic acid,2,2-dimethyl-, 4-nitrophenyl ester Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Biosynth | EN00417-1 g |
4-Nitrophenyl trimethylacetate |
4195-17-9 | 1g |
$2,425.50 | |||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01287-25g |
4-Nitrophenyl pivalate |
4195-17-9 | 98% | 25g |
¥1118.0 | 2024-07-19 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 135046-25G |
Propanoic acid,2,2-dimethyl-, 4-nitrophenyl ester |
4195-17-9 | 25g |
¥932.44 | 2023-12-10 |
Propanoic acid,2,2-dimethyl-, 4-nitrophenyl ester Related Literature
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1. Proteolytic enzymes: lipophilic binding sites for specific and non-specific substrates of α-chymotrypsinJanos Udris,Andrew Williams J. Chem. Soc. Perkin Trans. 2 1976 686
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2. Effects of substituents on the hydrolysis of 4-nitrophenyl acetate catalysed by 2-substituted imidazolesMasayasu Akiyama,Yukihiro Hara,Minoru Tanabe J. Chem. Soc. Perkin Trans. 2 1978 288
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3. Ozone-mediated reaction of anilides and phenyl esters with nitrogen dioxide: enhanced ortho-reactivity and mechanistic implicationsHitomi Suzuki,Atsuo Tatsumi,Taro Ishibashi,Tadashi Mori J. Chem. Soc. Perkin Trans. 1 1995 339
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4. The carboxypeptidase Y-catalysed hydrolysis of aryl trimethylacetates: the nature of the deacylation reaction of trimethylacetylcarboxypeptidase YKenneth T. Douglas,Yasushi Nakagawa,E. Thomas Kaiser J. Chem. Soc. Chem. Commun. 1975 429
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5. Investigation of the applicability of cis-urocanic acid as a model for the catalytic Asp–His dyad in the active site of serine proteases based on 1H NMR hydrogen bonding studies and spectroscopic pK a measurementsHelmi Neuvonen,Kari Neuvonen a measurements. Helmi Neuvonen Kari Neuvonen J. Chem. Soc. Perkin Trans. 2 1998 1665
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6. Nucleophilic versus general base catalysis in phosphyl (PV) group transfer: application to α-chymotrypsin actionKenneth T. Douglas,Andrew Williams J. Chem. Soc. Perkin Trans. 2 1976 515
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7. K2CO3-promoted formation of aryl esters from primary aryl amides by the acyl–acyl exchange processYongjun Bian,Xingyu Qu Org. Biomol. Chem. 2016 14 3869
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